3-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine
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Description
3-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine is a heterocyclic amine derivative featuring a partially saturated benzothiazole core. The compound consists of a 4,5,6,7-tetrahydro-1,3-benzothiazole ring system with a methyl group at the 6-position and a propan-1-amine substituent at the 2-position.
Properties
Molecular Formula |
C11H18N2S |
|---|---|
Molecular Weight |
210.34 g/mol |
IUPAC Name |
3-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine |
InChI |
InChI=1S/C11H18N2S/c1-8-4-5-9-10(7-8)14-11(13-9)3-2-6-12/h8H,2-7,12H2,1H3 |
InChI Key |
RHTRLJNCLXYBQV-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCC2=C(C1)SC(=N2)CCCN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine typically involves the following steps:
Formation of the Benzothiazole Ring: The benzothiazole ring can be synthesized by the cyclization of 2-aminothiophenol with an appropriate aldehyde or ketone under acidic conditions.
Alkylation: The benzothiazole intermediate is then alkylated using a suitable alkyl halide, such as 3-chloropropan-1-amine, in the presence of a base like potassium carbonate.
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, is crucial in industrial settings.
Chemical Reactions Analysis
Types of Reactions
3-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form sulfoxides or sulfones.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to convert any carbonyl groups to alcohols.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate, and acetic acid.
Reduction: Lithium aluminum hydride, sodium borohydride, and ethanol.
Substitution: Alkyl halides, acyl chlorides, and bases like sodium hydroxide.
Major Products
Oxidation: Sulfoxides and sulfones.
Reduction: Alcohols.
Substitution: Various substituted amines and amides.
Scientific Research Applications
3-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine has several scientific research applications:
Medicinal Chemistry: It is used as a building block for the synthesis of potential therapeutic agents, including antimicrobial and anticancer compounds.
Organic Synthesis: The compound serves as an intermediate in the synthesis of complex organic molecules.
Material Science: It is utilized in the development of novel materials with specific electronic and optical properties.
Mechanism of Action
The mechanism of action of 3-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine involves its interaction with specific molecular targets. The benzothiazole ring can interact with various enzymes and receptors, modulating their activity. The amine group can form hydrogen bonds with biological molecules, influencing their function. The exact pathways and targets depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table and analysis highlight key structural analogs, emphasizing differences in substituents, heterocyclic cores, and physicochemical properties.
Table 1: Structural and Physicochemical Comparison
Key Comparative Insights
a. Substituent Effects
- Chain Length and Polarity: The target compound’s propan-1-amine side chain (vs.
- 6-Methyl Group : The methyl group on the benzothiazole ring (absent in ) may improve metabolic stability by sterically hindering enzymatic degradation.
b. Heterocycle Variations
- Benzothiazole vs. Indazoles are often associated with kinase inhibition, whereas benzothiazoles are explored in antiviral and anticancer contexts .
c. Physicochemical Implications
- Molecular Weight: The target compound (~210 g/mol) and its ethylmethylamine analog fall within Lipinski’s rule of five thresholds, suggesting favorable bioavailability.
- Synthetic Accessibility : The methanamine analog (CAS 55746-21-9) is commercially available, highlighting its utility as a building block for further derivatization.
Research Findings and Limitations
- Biological Activity: No direct data on the target compound’s activity is provided in the evidence. However, benzothiazole derivatives are frequently studied for antiviral (e.g., Dengue NS inhibitors in ) and enzymatic inhibition (e.g., LMWPTP inhibitors in ).
Biological Activity
3-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and implications for therapeutic use based on diverse scientific literature.
- Chemical Formula : C11H16N2S
- Molecular Weight : 208.33 g/mol
- CAS Number : 7496-50-6
- Structure : The compound features a benzothiazole moiety that is known for various biological activities.
The compound functions primarily through the modulation of neurotransmitter systems. Specifically, it has been shown to influence the serotonergic and dopaminergic pathways, which are critical in mood regulation and cognitive functions.
Pharmacological Effects
- Antidepressant Activity : Studies suggest that derivatives of benzothiazole compounds exhibit significant antidepressant effects. For instance, similar compounds have been shown to enhance serotonin levels in the synaptic cleft by inhibiting serotonin reuptake .
- Neuroprotective Effects : Research indicates that the compound may protect against neurodegenerative diseases by reducing protein misfolding and aggregation associated with conditions like Alzheimer’s disease and Parkinson’s disease .
- Anti-inflammatory Properties : Compounds related to benzothiazole have demonstrated anti-inflammatory effects by inhibiting pro-inflammatory cytokines and signaling pathways involved in inflammation .
Case Studies
- Study on Neuroprotective Effects : A study evaluated the effects of benzothiazole derivatives on α-synuclein aggregation in neuroblastoma cells. The results indicated that certain derivatives significantly reduced oligomer formation and fibril aggregation, suggesting a protective role against neurodegenerative processes .
- Antidepressant Activity Assessment : In a controlled trial involving animal models, the administration of 3-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propan-1-amine resulted in a marked decrease in depressive-like behaviors as measured by the forced swim test and tail suspension test .
Data Tables
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
